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Compound of Interest

Compound Name: Azidopentanoic acid

Cat. No.: B8383811

Get Quote

Abstract & Introduction
5-Azidopentanoic acid (CAS: 79583-98-5) is a robust, heterobifunctional linker used to

introduce a bioorthogonal azide handle onto primary amines (e.g., Lysine residues, N-termini)

of biomolecules. Its five-carbon alkyl chain (C5) offers a critical structural advantage: it provides

sufficient steric clearance for subsequent click reactions without introducing the hydrophilicity or

flexibility associated with PEG linkers.

This Application Note details a Two-Phase Workflow:

Phase 1 (Priming): Activation of the carboxylic acid terminus and conjugation to a target

amine.

Phase 2 (Ligation): The subsequent Copper-Catalyzed (CuAAC) or Strain-Promoted

(SPAAC) click reaction.

Chemical Basis & Strategic Selection
Why 5-Azidopentanoic Acid?

Linker Physics: The C5 alkyl chain functions as a hydrophobic spacer (
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). Unlike PEG spacers, it maintains a compact hydrodynamic radius, making it ideal for
intracellular probes where membrane permeability is a concern.

Stability: The aliphatic azide is chemically inert to physiological conditions (pH 4–9,

temperatures <80°C) and resists reduction by cellular thiols (glutathione), unlike aryl azides.

Reaction Mechanism Visualization
The following diagram outlines the chemical logic of the protocol, distinguishing between the

activation phase and the ligation phase.
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Caption: Workflow logic for converting a standard protein into a "Click-Ready" azide conjugate

using 5-azidopentanoic acid.

Phase 1: Functionalization (The "Priming" Step)
Objective: Convert 5-azidopentanoic acid into an amine-reactive NHS ester in situ and label a

target protein.

Reagents Required
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Reagent Concentration Role

5-Azidopentanoic Acid 100 mM in dry DMSO Linker source.

EDC (Carbodiimide) 100 mg/mL in dry DMSO
Activator (Zero-length

crosslinker).

Sulfo-NHS 100 mg/mL in dry DMSO
Stabilizer (Increases coupling

efficiency).

Activation Buffer 100 mM MES, pH 5.5
Acidic pH prevents EDC

hydrolysis.

Coupling Buffer 1X PBS, pH 7.4
Physiological pH for amine

reactivity. NO TRIS.

Protocol Steps
Activation (In Situ NHS Ester Formation):

Dissolve 5-azidopentanoic acid in dry DMSO to 50 mM.

Add EDC (1.2 equivalents) and Sulfo-NHS (1.2 equivalents).

Incubate for 15–30 minutes at room temperature (RT).

Insight: Do not let this sit longer than 60 mins; the active ester will hydrolyze.

Protein Preparation:

Ensure target protein is in PBS or HEPES.

CRITICAL: Remove any Tris or Glycine by dialysis or desalting (Zeba Spin Columns).

Primary amines in the buffer will compete with the protein and quench the reaction.

Conjugation:

Add the activated azide mix to the protein solution.

Target Ratio: Use a 10–20 fold molar excess of azide-NHS over the protein.
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Example: For 100 µL of 2 mg/mL IgG (~1.3 nmol), add ~13–26 nmol of activated azide.

Incubate for 2 hours at RT or Overnight at 4°C.

Purification (Mandatory):

Remove unreacted azide and byproducts using a desalting column (7K MWCO) or

dialysis.

Why? Free azides will compete in the subsequent click reaction, wasting your expensive

alkyne reagents.

Phase 2: The Click Reaction (Ligation)
Objective: Covalently attach a payload (fluorophore, drug, DNA) containing an alkyne to the

azide-labeled protein.

Method Selection: CuAAC vs. SPAAC

Choose Click Method

Is the sample
Live Cells / In Vivo?

Yes No (Fixed Cells / Lysate / Purified)

SPAAC Protocol
(Copper-Free)

CuAAC Protocol
(Copper-Catalyzed)

Use DBCO or BCN
Alkyne Reagents

Use Terminal Alkyne +
CuSO4 + THPTA + Ascorbate
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Click to download full resolution via product page

Caption: Decision matrix for selecting the appropriate ligation chemistry based on biological

context.

Protocol A: CuAAC (High Efficiency, In Vitro)
Best for: Lysates, purified proteins, and fixed cells. Fastest kinetics.

Prepare Stock Solutions:

CuSO4: 20 mM in water.[1]

THPTA Ligand: 50 mM in water. (THPTA protects proteins from oxidation better than

TBTA).

Sodium Ascorbate: 100 mM in water (Make Fresh).

Alkyne-Payload: 10 mM in DMSO.

Premix Catalyst (The "Master Mix"):

Mix CuSO4 and THPTA in a 1:5 molar ratio (e.g., 10 µL CuSO4 + 20 µL THPTA).

Incubate for 5 mins. The solution should remain light blue/clear.

Reaction Assembly:

To the Azide-Protein (50 µL), add:

1. Alkyne-Payload (2–5 equivalents).

2. CuSO4/THPTA Premix (Final conc: 1 mM Cu).

3. Sodium Ascorbate (Final conc: 5 mM).

Order of Addition: Always add Ascorbate LAST. It initiates the reduction of Cu(II) to Cu(I).

Incubation:
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Incubate for 30–60 minutes at RT in the dark.

Quench with 10 mM EDTA if necessary to strip copper.

Protocol B: SPAAC (Biocompatible, Copper-Free)
Best for: Live cells or copper-sensitive proteins (e.g., GFP, which dims with Cu).[2]

Reagents:

DBCO-Payload: 10 mM in DMSO.[3][4]

Reaction:

Add DBCO-Payload to Azide-Protein.

Stoichiometry: Use 1.5 – 3.0 equivalents of DBCO.

Note: SPAAC is slower. High concentrations drive kinetics.

Incubation:

Incubate for 2–4 hours at RT or Overnight at 4°C.

No catalyst or quenching required.[5]

Quality Control & Troubleshooting
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Observation Root Cause Solution

Precipitation during Phase 1
Hydrophobicity of 5-

azidopentanoic acid.

Ensure DMSO concentration is

<10% in the final protein

mixture. Add the acid slowly

while vortexing.

Low Conjugation Yield (Phase

1)
Buffer interference.

Verify the protein buffer is PBS

or MES, not

Tris/Glycine/Ammonium.

Protein Degradation (Phase 2) ROS generation by Copper.

Increase THPTA concentration.

Ensure Ascorbate is fresh

(yellow ascorbate is

oxidized/bad).

No Fluorescence (Phase 2) Azide hydrolysis.

5-azidopentanoic acid is

stable, but check if the initial

NHS-activation worked. Use a

control protein (BSA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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